Cas no 25365-71-3 (2-Phenyl-1H-indole-3-carbaldehyde)

2-Phenyl-1H-indole-3-carbaldehyde structure
25365-71-3 structure
Product Name:2-Phenyl-1H-indole-3-carbaldehyde
CAS No:25365-71-3
MF:C15H11NO
MW:221.253943681717
MDL:MFCD00435481
CID:88584
PubChem ID:613305
Update Time:2025-04-18

2-Phenyl-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Phenyl-1H-indole-3-carbaldehyde
    • 2-Phenylindole-3-carboxaldehyde
    • 2-phenyl-1H-indol-3-carboxaldehyde
    • 2-phenyl-3-formylindole
    • 2-Phenylindole-3-carbaldehyde
    • 3-Formyl-2-phenylindole
    • 1H-Indole-3-carboxaldehyde, 2-phenyl-
    • IFIFXODAHZPTEY-UHFFFAOYSA-N
    • 2-phenyl-3-formyl-indole
    • 3-formyl-2-phenyl indole
    • Cambridge id 5402328
    • 2-Phenyl-3-indolecarboxaldehyde
    • Indole-3-carboxaldehyde, 2-phenyl-
    • STK030688
    • SBB015756
    • BBL0
    • SR-01000207917-1
    • SR-01000207917
    • CHEMBL447189
    • NCGC00322553-01
    • AB00084063-04
    • AB00084063-05
    • 2-phenyl-1h-indole-3-carboxaldehyde
    • 2-Phenyl-1H-indole-3-carbaldehyde #
    • AKOS000264927
    • A5120
    • F20079
    • SCHEMBL1429713
    • Z56860307
    • AS-61334
    • 2-Phenylindole-3-carboxaldehyde, 97%
    • DTXSID40346575
    • CS-0076801
    • SY049037
    • FT-0638510
    • P2273
    • EN300-17022
    • AB00084063-01
    • 25365-71-3
    • J-015958
    • BP-13034
    • MFCD00435481
    • F2103-0020
    • ALBB-006196
    • DB-046681
    • BBL022404
    • MDL: MFCD00435481
    • Inchi: 1S/C15H11NO/c17-10-13-12-8-4-5-9-14(12)16-15(13)11-6-2-1-3-7-11/h1-10,16H
    • InChI Key: IFIFXODAHZPTEY-UHFFFAOYSA-N
    • SMILES: O=CC1C2C=CC=CC=2NC=1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 221.08400
  • Monoisotopic Mass: 221.084064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 3.2
  • Topological Polar Surface Area: 32.9

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.237
  • Melting Point: 252.0 to 256.0 deg-C
  • Boiling Point: 462.9 °C at 760 mmHg
  • Flash Point: 237.5 °C
  • Refractive Index: 1.709
  • PSA: 32.86000
  • LogP: 3.64740
  • Solubility: Not determined
  • Sensitiveness: Air Sensitive

2-Phenyl-1H-indole-3-carbaldehyde Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305 + P351 + P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
  • Risk Phrases:R36/37/38

2-Phenyl-1H-indole-3-carbaldehyde Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Phenyl-1H-indole-3-carbaldehyde Pricemore >>

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